3-bromo-N-(3-chlorophenyl)benzamide

• IUPAC Name: 3-bromo-N-(3-chlorophenyl)benzamide
• InChI: InChI=1S/C13H9BrClNO/c14-10-4-1-3-9(7-10)13(17)16-12-6-2-5-11(15)8-12/h1-8H,(H,16,17)
• InChI Key: NJSBTVPSISSHNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C13H9BrClNO
• Molecular Weight: 310.57 g/mol

Description

“3-bromo-N-(3-chlorophenyl)benzamide” is a chemical compound with the molecular formula C13H9BrClNO. Its molecular weight is 310.574. It is also known as Benzamide, N-(3-chlorophenyl)-3-bromo-.

Molecular Structure Analysis

The molecular structure of “3-bromo-N-(3-chlorophenyl)benzamide” can be represented by the InChI string: InChI=1S/C13H9BrClNO/c14-10-4-1-3-9 (7-10)13 (17)16-12-6-2-5-11 (15)8-12/h1-8H, (H,16,17). This indicates that the molecule consists of two benzene rings, one of which is substituted with a bromo group and the other with a chloro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-bromo-N-(3-chlorophenyl)benzamide” include a molecular weight of 310.574 g/mol. Other properties such as boiling point, melting point, solubility, and spectral data are not available in the literature.

Scientific Research Applications

Halogen-Involved Intermolecular Interactions

Research on benzamides, including structures similar to 3-bromo-N-(3-chlorophenyl)benzamide, focuses on halogen-mediated noncovalent interactions. These interactions play a critical role in the crystal packing of benzamide molecules in the solid state, as observed in a study where various benzamides were characterized using single-crystal X-ray diffraction (Mondal, Shukla, Biswas, & Chopra, 2018).

Theoretical Study of Crystal Structures

The crystal structures of benzamide derivatives, including 4-Chloro-N-(3-chlorophenyl)benzamide, have been studied theoretically. These studies compare the theoretical geometrical parameters with experimental X-ray diffraction data, helping to understand the molecular structure in detail (Panicker, Varghese, Mary, Krishnakumar, Harikumar, & Raju, 2010).

Synthesis and Spectroscopic Properties

The synthesis and spectroscopic properties of thiourea derivatives of benzamides, including those with halogen substitutions, have been explored. These studies provide insights into potential antibacterial and antimicrobial applications, especially in combating biofilm-forming bacteria (Limban, Marutescu, & Chifiriuc, 2011).

Methodologies in Organic Synthesis

Benzamides, including halogen-substituted compounds, are used in organic synthesis methodologies. For instance, copper-catalyzed intramolecular O-arylation methods utilize N-(2-halophenyl)benzamides for efficient synthesis of benzoxazoles, indicating their role as intermediates in organic synthesis (Wu, Zhang, Wei, Liu, Xie, Jiang, & Dai, 2014).

Anticonvulsant Activity

Research into benzamides also involves exploring their potential pharmacological activities. A study on benzamides containing N,N,2-trimethyl-1,2-propane diamine as the amide moiety, including 3-bromo analogues, showed anticonvulsant activity (Mussoi, Boswell, Mehta, Soroko, & Burchall, 1996). However, this application falls outside the non-pharmacological focus of your request.